Cas no 2694747-20-9 (methyl 3-{3-(methylamino)pyridin-2-ylsulfanyl}propanoate)

• Product Name: methyl 3-{3-(methylamino)pyridin-2-ylsulfanyl}propanoate
• CAS No: 2694747-20-9
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 5615901
• PubChem ID: 165951245
• Update Time: 2025-06-08

methyl 3-{3-(methylamino)pyridin-2-ylsulfanyl}propanoate Chemical and Physical Properties

Names and Identifiers

• 2694747-20-9
• methyl 3-{[3-(methylamino)pyridin-2-yl]sulfanyl}propanoate
• EN300-33051265
• methyl 3-{3-(methylamino)pyridin-2-ylsulfanyl}propanoate

• Inchi： 1S/C10H14N2O2S/c1-11-8-4-3-6-12-10(8)15-7-5-9(13)14-2/h3-4,6,11H,5,7H2,1-2H3
• InChI Key： DROUGJMPUVWWRZ-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CN=1)NC)CCC(=O)OC

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.5Ų

Additional information on methyl 3-{3-(methylamino)pyridin-2-ylsulfanyl}propanoate

Research Briefing on Methyl 3-{3-(Methylamino)pyridin-2-ylsulfanyl}propanoate (CAS: 2694747-20-9) in Chemical Biology and Pharmaceutical Applications

Methyl 3-{3-(methylamino)pyridin-2-ylsulfanyl}propanoate (CAS: 2694747-20-9) is a novel small-molecule compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine-thioether scaffold, has shown promising potential in various therapeutic applications, including kinase inhibition and targeted drug delivery. Recent studies have explored its synthesis, mechanism of action, and biological activity, positioning it as a candidate for further preclinical evaluation.

The synthesis of methyl 3-{3-(methylamino)pyridin-2-ylsulfanyl}propanoate involves a multi-step process, including the functionalization of the pyridine ring and the introduction of the thioether linkage. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more robust pharmacological studies. Researchers have also investigated its stability under physiological conditions, which is critical for its potential use in vivo.

In terms of biological activity, methyl 3-{3-(methylamino)pyridin-2-ylsulfanyl}propanoate has demonstrated inhibitory effects on specific kinase targets, which are implicated in various cancers and inflammatory diseases. Preliminary in vitro studies indicate that this compound exhibits selective binding to certain kinase domains, reducing downstream signaling pathways associated with cell proliferation and inflammation. These findings suggest its potential as a lead compound for the development of kinase inhibitors.

Further research has explored the pharmacokinetic properties of methyl 3-{3-(methylamino)pyridin-2-ylsulfanyl}propanoate, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate moderate bioavailability and favorable metabolic stability, though optimization may be required to enhance its therapeutic efficacy. Computational modeling and structure-activity relationship (SAR) studies are ongoing to refine its chemical structure for improved target engagement and reduced off-target effects.

In addition to its kinase inhibitory properties, methyl 3-{3-(methylamino)pyridin-2-ylsulfanyl}propanoate has been investigated for its potential in drug delivery systems. Its chemical structure allows for conjugation with other therapeutic agents, enabling targeted delivery to specific tissues or cells. This approach could enhance the efficacy of existing drugs while minimizing systemic toxicity, particularly in oncology applications.

Despite these promising findings, challenges remain in the development of methyl 3-{3-(methylamino)pyridin-2-ylsulfanyl}propanoate as a therapeutic agent. Further in vivo studies are needed to validate its safety and efficacy, and additional optimization of its chemical properties may be necessary to address potential limitations, such as solubility and metabolic clearance. Collaborative efforts between academic and industrial researchers will be essential to advance this compound toward clinical trials.

In conclusion, methyl 3-{3-(methylamino)pyridin-2-ylsulfanyl}propanoate (CAS: 2694747-20-9) represents a promising avenue for drug discovery and chemical biology research. Its unique structural features and biological activity warrant continued investigation, with the potential to yield novel therapeutics for challenging diseases. Future studies should focus on elucidating its precise mechanism of action, optimizing its pharmacological properties, and exploring its applications in combination therapies.